Ethyl (3beta)-3-hydroxyolean-12-en-28-oate
Ethyl (3beta)-3-hydroxyolean-12-en-28-oate
Brand Name:
Vulcanchem
CAS No.:
110700-49-7
VCID:
VC0008511
InChI:
InChI=1S/C32H52O3/c1-9-35-26(34)32-18-16-27(2,3)20-22(32)21-10-11-24-29(6)14-13-25(33)28(4,5)23(29)12-15-31(24,8)30(21,7)17-19-32/h10,22-25,33H,9,11-20H2,1-8H3/t22-,23-,24+,25-,29-,30+,31+,32-/m0/s1
SMILES:
CCOC(=O)C12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)(C)C
Molecular Formula:
C32H52O3
Molecular Weight:
484.8 g/mol
Ethyl (3beta)-3-hydroxyolean-12-en-28-oate
CAS No.: 110700-49-7
Main Products
VCID: VC0008511
Molecular Formula: C32H52O3
Molecular Weight: 484.8 g/mol
| CAS No. | 110700-49-7 |
|---|---|
| Product Name | Ethyl (3beta)-3-hydroxyolean-12-en-28-oate |
| Molecular Formula | C32H52O3 |
| Molecular Weight | 484.8 g/mol |
| IUPAC Name | ethyl (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
| Standard InChI | InChI=1S/C32H52O3/c1-9-35-26(34)32-18-16-27(2,3)20-22(32)21-10-11-24-29(6)14-13-25(33)28(4,5)23(29)12-15-31(24,8)30(21,7)17-19-32/h10,22-25,33H,9,11-20H2,1-8H3/t22-,23-,24+,25-,29-,30+,31+,32-/m0/s1 |
| Standard InChIKey | UKKGRXNQLZCZEJ-DFHVBEEKSA-N |
| Isomeric SMILES | CCOC(=O)[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]1CC(CC2)(C)C)C |
| SMILES | CCOC(=O)C12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)(C)C |
| Canonical SMILES | CCOC(=O)C12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)(C)C |
| PubChem Compound | 14275951 |
| Last Modified | Nov 11 2021 |
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